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Compound of Interest

Compound Name: (S)-OTS514

Cat. No.: B15603438

Get Quote

For researchers and drug development professionals, the proper handling and disposal of

potent investigational compounds like (S)-OTS514 are critical for ensuring laboratory safety

and environmental protection. As a highly potent inhibitor of T-LAK cell-originated protein

kinase (TOPK), (S)-OTS514 necessitates rigorous disposal protocols.[1][2] This guide provides

essential, step-by-step procedures for the safe disposal of (S)-OTS514, aligning with best

practices for managing cytotoxic and biologically active research compounds.

While (S)-OTS514 may be shipped as a non-hazardous chemical for transportation purposes,

its potent biological effects require that it be treated as hazardous waste in a laboratory setting.

[3][4] Adherence to institutional and local environmental health and safety (EHS) guidelines is

mandatory.

Key Compound Information
A summary of the essential data for (S)-OTS514 is presented below. This information is crucial

for risk assessment and the implementation of appropriate safety measures during handling

and disposal.
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Identifier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Key
Inhibitory
Values

Solubility

(S)-OTS514
1338541-25-

5
C₂₁H₂₀N₂O₂S 364.5

IC₅₀ = 2.6 nM

for TOPK

Soluble in

DMSO

(Data sourced from multiple chemical suppliers)[1][2][5]

Experimental Protocols: Disposal Procedures
The following protocols outline the necessary steps for the safe disposal of (S)-OTS514 in

various forms. These procedures are designed to minimize exposure and ensure compliance

with safety standards.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure that the appropriate personal protective

equipment is worn. This is the first line of defense against accidental exposure.

Hand Protection: Wear double-layered, chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety glasses with side shields or chemical splash goggles.

Body Protection: A fully buttoned lab coat is required. For handling larger quantities or in

situations with a risk of splashing, consider a disposable gown.

Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a respirator may be necessary. Consult your institution's EHS for specific

guidance.

Disposal of Bulk (Solid) (S)-OTS514
Unused or expired solid (S)-OTS514 must be disposed of as hazardous chemical waste.

Containerization: Ensure the compound is in its original, sealed container or a securely

sealed, compatible secondary container.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medchemexpress.com/OTS514.html
https://www.medchemexpress.com/s-ots514.html
https://www.caymanchem.com/product/17053/ots514
https://www.benchchem.com/product/b15603438/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-s-ots514-a-procedural-guide
https://www.benchchem.com/product/b15603438/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-s-ots514-a-procedural-guide
https://www.benchchem.com/product/b15603438/docs?utm_src=pdf-body#navigating-the-safe-disposal-of-s-ots514-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603438?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Affix a hazardous waste label to the container. The label must include the full

chemical name, "(S)-OTS514," the CAS number (1338541-25-5), and an indication of its

potent biological activity (e.g., "Potent Kinase Inhibitor," "Cytotoxic").

Storage: Store the labeled container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Pickup: Arrange for disposal through your institution's EHS department.

Disposal of Dilute Solutions and Liquid Waste
Solutions containing (S)-OTS514 (e.g., in DMSO) must be treated as hazardous liquid waste.

Collection: Collect all liquid waste containing (S)-OTS514 in a dedicated, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your EHS department.

Labeling: Label the container with "Hazardous Waste," the full chemical name, the solvent

(e.g., "DMSO"), and the estimated concentration of (S)-OTS514.

Storage and Disposal: Store the container in the designated hazardous waste accumulation

area and arrange for pickup through your EHS department. Under no circumstances should

this waste be poured down the drain.

Disposal of Contaminated Labware and Materials
All disposable items that have come into contact with (S)-OTS514 are considered

contaminated and must be disposed of as hazardous solid waste. This includes, but is not

limited to:

Gloves

Pipette tips

Tubes

Vials
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Bench paper

Wipes used for cleaning spills

Segregation: At the point of use, immediately place all contaminated solid waste into a

designated, clearly labeled hazardous waste container. This container should be lined with a

durable plastic bag.

Labeling: The container must be labeled as "Hazardous Waste" or "Cytotoxic Waste" and

include the name of the compound.

Disposal: When the container is full, seal the bag and the container, and arrange for disposal

through your institution's EHS department.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of waste generated during research involving (S)-OTS514.
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Caption: Disposal workflow for (S)-OTS514 waste streams.

By implementing these procedures, laboratories can effectively manage the risks associated

with (S)-OTS514, ensuring a safe working environment and responsible disposal of this potent

research compound. Always prioritize consulting your institution's specific safety and disposal

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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